N-(3-Methylpiperidin-4-yl)acetamide hydrochloride

• IUPAC Name: N-(3-methylpiperidin-4-yl)acetamide;hydrochloride
• InChI: InChI=1S/C8H16N2O.ClH/c1-6-5-9-4-3-8(6)10-7(2)11;/h6,8-9H,3-5H2,1-2H3,(H,10,11);1H
• InChI Key: ODVJVGHVPMOZJT-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCC1NC(=O)C.Cl
• Molecular Formula: C8H17ClN2O
• Molecular Weight: 192.68 g/mol
• CAS No.: 2193066-82-7

Description

“N-(3-Methylpiperidin-4-yl)acetamide hydrochloride” is a chemical compound with the CAS Number: 550370-51-9. It has a molecular weight of 192.69 and its IUPAC name is N-methyl-N-(4-piperidinyl)acetamide hydrochloride.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H16N2O.ClH/c1-7(11)10(2)8-3-5-9-6-4-8;/h8-9H,3-6H2,1-2H3;1H. This indicates the molecular structure of the compound.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. It should be stored in an inert atmosphere.

Scientific Research Applications

Kinetic Modeling of PET Tracers for Acetylcholinesterase Activity
One of the key scientific applications related to compounds structurally similar to N-(3-Methylpiperidin-4-yl)acetamide hydrochloride involves the use of N-[11C]Methylpiperidin-4-yl propionate ([11C]PMP) in positron emission tomography (PET) studies to measure acetylcholinesterase (AChE) activity in the human brain. This research focuses on evaluating kinetic analysis alternatives for estimating relative AChE activity, contributing significantly to understanding neurological functions and disorders (Koeppe et al., 1999).

Growth Hormone Modulation
Another significant application area is the exploration of compounds like BS 100–141, which shares a similar pharmacological niche, for their effects on growth hormone (GH) secretion in humans. This research highlights the potential of specific compounds in modulating GH secretion, pointing towards their application in treating growth hormone deficiencies or imbalances (Lancranjan & Marbach, 1977).

Understanding Drug Metabolism
Research also extends to the metabolism of related compounds in the human body, providing a foundation for understanding how similar chemical structures are processed. This knowledge is crucial for the development of therapeutic agents with optimized pharmacokinetic profiles. Studies on compounds like acetaminophen and its metabolites underline the importance of identifying and quantifying metabolic pathways for safer and more effective drug design (Mrochek et al., 1974).

Neonicotinoid Insecticide Biomonitoring
In environmental health research, studying the metabolites of neonicotinoid insecticides in human urine offers insights into exposure levels and potential health impacts. This research is indicative of how similar compounds could be monitored in human populations to assess exposure and health risks, emphasizing the importance of developing sensitive and specific analytical methods for biomonitoring purposes (Song et al., 2020).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261-P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do.